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Compound of Interest

Compound Name:
Cadmium chloride

hemi(pentahydrate)

Cat. No.: B1256902 Get Quote

Standard Operating Procedure: Handling
Cadmium Chloride Hemi(pentahydrate)
This document provides essential safety and logistical guidance for the handling and disposal

of Cadmium chloride hemi(pentahydrate) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals. Adherence to these procedures is

critical to minimize risks associated with this highly toxic and carcinogenic substance.

Immediate Safety Information: Hazard Overview
Cadmium chloride hemi(pentahydrate) is a highly hazardous substance with severe acute

and chronic health effects. It is classified as:

Acutely Toxic: Toxic if swallowed and fatal if inhaled.[1]

Carcinogenic: May cause cancer.[1][2][3] The International Agency for Research on Cancer

(IARC) classifies cadmium and its compounds as Group 1: Carcinogenic to humans.[3]

Mutagenic: May cause genetic defects.[1][2]

Reproductive Toxin: May damage fertility or the unborn child.[1][2]
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Organ Toxicant: Causes damage to organs, primarily the kidneys and respiratory system,

through prolonged or repeated exposure.[2][4]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][2]

Immediate medical attention is required for any significant exposure.[1][4]

Exposure Control and Personal Protective
Equipment (PPE)
All work with Cadmium chloride hemi(pentahydrate) must be conducted in a designated

area, within a certified chemical fume hood or other approved containment system to minimize

inhalation exposure.[4][5] Facilities must be equipped with an emergency eyewash station and

a safety shower.[4][6]

The following table summarizes the minimum required PPE for handling this compound.
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Protection Type Specification Rationale

Respiratory

NIOSH-approved N100 or P3

particulate respirator for any

operations that may generate

dust.[5][7] A full-face supplied

air respirator should be used if

it's the sole means of

protection.[5][7]

Protects against the inhalation

of dust, which can be fatal.[1]

Eye & Face

Chemical safety goggles.[6][8]

A face shield may be required

for splash hazards.[7]

Prevents eye irritation and

potential burns from contact.[6]

Hand

Impervious gloves (e.g., Nitrile

rubber).[6][9] Gloves must be

inspected before use and

removed properly to avoid skin

contact.[7]

Prevents skin irritation and

absorption of the chemical.[6]

Body

A standard, fully-buttoned lab

coat is the minimum

requirement.[8][9] For large

quantities or spill cleanup, a

complete chemical-resistant

suit is necessary.[7][8]

Protects against contamination

of skin and personal clothing.

[6]

Occupational Exposure Limits
Workplace exposure should be kept below the established limits. Monitoring may be required to

ensure compliance.
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Organization Limit Type Value

OSHA (PEL) 8-hour Time-Weighted Average 0.005 mg/m³[10]

ACGIH (TLV) 8-hour Time-Weighted Average
0.01 mg/m³ (total particulate)

[10][11]

NIOSH (REL) Recommended Exposure Limit
Lowest feasible

concentration[10]

NIOSH (IDLH)
Immediately Dangerous to Life

or Health
9 mg/m³[10][11]

Operational Plan: Step-by-Step Handling Protocol
4.1. Preparation and Handling

Designate Area: Cordon off and clearly label the designated area for handling Cadmium

chloride.

Engineering Controls: Ensure the chemical fume hood is operational and certified before

beginning work.

Don PPE: Put on all required PPE as specified in Section 2.

Handling: Handle the chemical with extreme caution, minimizing the creation of dust.[4][6]

Use tools and techniques that prevent aerosolization.

Hygiene: Do not eat, drink, or smoke in the designated area.[1][5] Wash hands thoroughly

with soap and water immediately after handling is complete and before leaving the

laboratory.[2][7]

4.2. Storage

Store Cadmium chloride hemi(pentahydrate) in a tightly closed, properly labeled

container.[1][8]

The storage location must be a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[6][11]
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The storage area must be locked and accessible only to authorized personnel.[1][8]

Workflow for Safe Handling and Emergency
Response
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Start: Prepare to Handle
Cadmium Chloride

Assess Task & Risks
(e.g., weighing, solution prep)

Don Required PPE:
- Respirator (N100/P3)
- Goggles & Lab Coat

- Nitrile Gloves

Work in Certified
Chemical Fume Hood

Perform Task
(Minimize Dust Generation)

Task Complete?

Decontaminate Work Area
& Equipment

Yes

Emergency Occurs?
(Spill, Exposure)

No

Dispose of Waste as
Hazardous (Labeled Container)

Doff PPE Correctly

Wash Hands Thoroughly

End of Procedure

Spill Response

Spill

Personnel Exposure

Exposure

Large Spill: Evacuate & Call EH&S
Small Spill (in hood): Use Spill Kit

Move to Fresh Air / Use Eyewash/Shower
Remove Contaminated Clothing

Seek Immediate Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for handling Cadmium chloride and responding to emergencies.
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Emergency and Disposal Plan
5.1. Spill Management

Small Spill (within a fume hood): Trained personnel wearing full PPE should use a spill kit to

gently moisten the spilled material or use a HEPA-filtered vacuum for cleanup to avoid

generating dust.[3][10] Collect the material in a sealed, labeled container for hazardous

waste disposal.[3]

Large Spill (outside of a fume hood): Immediately evacuate the area and secure access.[3]

Alert colleagues and contact your institution's Environmental Health & Safety (EH&S) office

or local emergency services.[3][9] Do not attempt to clean it up yourself.[9]

5.2. First Aid for Exposure

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

administer artificial respiration (avoiding mouth-to-mouth) and seek immediate medical

attention.[4][8]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[4][6] Seek medical attention.[4]

Eye Contact: Immediately flush eyes with large amounts of water at an emergency eyewash

station for at least 15 minutes, lifting the upper and lower eyelids.[4][6] Seek immediate

medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water.[4] Call a poison control center or seek immediate medical attention.[1]

5.3. Disposal Plan

Waste Classification: All Cadmium chloride hemi(pentahydrate) waste, including empty

containers and contaminated materials (e.g., gloves, wipes, absorbent pads), must be

treated as hazardous waste.[4][6]

Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible

container.[5]
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Disposal: Arrange for disposal through a licensed professional hazardous waste disposal

service.[5][7] Do not dispose of this material down the drain or in regular trash. Adhere to all

local, state, and federal regulations for hazardous waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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